Cas no 2680763-71-5 (benzyl N-(oxetan-3-yl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: benzyl N-(oxetan-3-yl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2680763-71-5
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 5648256
• PubChem ID: 165914062
• Update Time: 2025-06-26

benzyl N-(oxetan-3-yl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(oxetan-3-yl)-N-(prop-2-yn-1-yl)carbamate
• 2680763-71-5
• EN300-28277887

• Inchi： 1S/C14H15NO3/c1-2-8-15(13-10-17-11-13)14(16)18-9-12-6-4-3-5-7-12/h1,3-7,13H,8-11H2
• InChI Key： GBPBCCQRLFUPQT-UHFFFAOYSA-N
• SMILES： O1CC(C1)N(C(=O)OCC1C=CC=CC=1)CC#C

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl N-(oxetan-3-yl)-N-(prop-2-yn-1-yl)carbamate

Benzyl N-(Oxetan-3-Yl)-N-(Prop-2-Yn-1-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(Oxetan-3-Yl)-N-(Prop-2-Yn-1-Yl)Carbamate (CAS No. 2680763715) is a compound of significant interest in contemporary chemical research. This compound, with its unique structure, has garnered attention due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule comprises a benzyl group attached to a carbamate moiety, which is further substituted with an oxetan ring and a propargyl group. These structural features contribute to its versatile reactivity and functional properties.

The oxetane ring in the molecule is a four-membered cyclic ether, known for its strain and reactivity. This makes it a valuable component in organic synthesis, particularly in the development of bioactive compounds. Recent studies have highlighted the role of oxetane-containing compounds in drug delivery systems, where their unique properties facilitate controlled release mechanisms. The propargyl group, on the other hand, introduces alkyne functionality, which is known for its ability to participate in click chemistry reactions. This makes Benzyl N-(Oxetan-3-Yl)-N-(Prop-2-Yn-1-Yl)Carbamate a promising candidate for applications requiring selective and efficient chemical transformations.

One of the most intriguing aspects of this compound is its potential in bioconjugation. The combination of an oxetane ring and an alkyne group allows for the creation of bioconjugates that can target specific biological pathways or cells. Recent research has demonstrated the use of similar compounds in the development of targeted drug delivery systems, where they serve as linkers between therapeutic agents and targeting ligands. This capability underscores the importance of Benzyl N-(Oxetan-3-Yl)-N-(Prop-2-Yn-1-Yl)Carbamate in advancing personalized medicine.

In addition to its biological applications, this compound has shown promise in materials science. The alkyne functionality can be utilized in the synthesis of cross-linked polymers with enhanced mechanical properties. Recent studies have explored the use of such compounds in creating stimuli-responsive materials, which can change their properties in response to external stimuli like temperature or pH. These materials have potential applications in sensors, drug delivery devices, and adaptive textiles.

The synthesis of Benzyl N-(Oxetan-3-Yl)-N-(Prop-2-Yn-1-Yl)Carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxetane ring through ring-closing reactions and the subsequent attachment of the propargyl group via nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, making this compound accessible for large-scale applications.

From an environmental perspective, the development of efficient synthetic routes for this compound is crucial. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are essential for studying stereochemical effects in biological systems. Such approaches not only enhance the compound's utility but also align with sustainability goals by minimizing waste and energy consumption.

In conclusion, Benzyl N-(Oxetan-3-Yl)-N-(Prop